Cas no 159440-57-0 ((+)-casuarine)

(+)-casuarine structure
(+)-casuarine structure
Product Name:(+)-casuarine
CAS No:159440-57-0
MF:C8H15NO5
MW:205.208402872086
CID:2028734
PubChem ID:9859098
Update Time:2025-04-21

(+)-casuarine Chemical and Physical Properties

Names and Identifiers

    • (+)-casuarine
    • (1R,2R,3R,6S,7S)-3-(hydroxymethyl)hexahydro-1H-pyrrolizine-1,2,6,7-tetraol
    • (1R,2R,3R,6S,7S,7aR)-3-(hydroxymethyl)-7-methoxyhexahydro-1H-pyrrolizine-1,2,6-triol
    • (1R,2R,3R,6S,7S,7aR)-3-(hydroxymethyl)hexahydro-1H-pyrrolizine-1,2,6,7-tetrol
    • (1R,2R,3R,6S,7S,7aR)-hexahydro-3-(hydroxymethyl)-1H-pyrrolizine-1,2,6,7-tetraol
    • casuarine
    • causarine
    • (1R,2R,3R,6S,7S,7aR)-Hexahydro-3-(hydroxymethyl)-1H-pyrrolizine-1,2,6,7-tetrol
    • D-Casuarine
    • Uniflorine B
    • CHEMBL1230107
    • Q27453712
    • 3CU
    • (1R,2R,3R,6S,7S,8R)-3-(hydroxymethyl)-2,3,5,6,7,8-hexahydro-1H-pyrrolizine-1,2,6,7-tetrol
    • MC44493
    • 159440-57-0
    • SCHEMBL148985
    • BDBM92460
    • Inchi: 1S/C8H15NO5/c10-2-3-6(12)8(14)5-7(13)4(11)1-9(3)5/h3-8,10-14H,1-2H2
    • InChI Key: AXTGOJVKRHFYBT-UHFFFAOYSA-N
    • SMILES: OCC1N2C(C(C(C2)O)O)C(O)C1O

Computed Properties

  • Exact Mass: 205.09502258Da
  • Monoisotopic Mass: 205.09502258Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.393
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 180-182 ºC
  • Solubility: Soluble (200 g/l) (25 º C),
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